Cas no 866895-18-3 (ethyl 1-3-(4-chlorobenzenesulfonyl)-6-methoxyquinolin-4-ylpiperidine-3-carboxylate)

• Product Name: ethyl 1-3-(4-chlorobenzenesulfonyl)-6-methoxyquinolin-4-ylpiperidine-3-carboxylate
• CAS No: 866895-18-3
• MF: C₂₄H₂₅ClN₂O₅S
• MW: 488.983704328537
• CID: 5975957
• PubChem ID: 18559530
• Update Time: 2025-10-29

ethyl 1-3-(4-chlorobenzenesulfonyl)-6-methoxyquinolin-4-ylpiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-3-(4-chlorobenzenesulfonyl)-6-methoxyquinolin-4-ylpiperidine-3-carboxylate
• ethyl 1-[3-(4-chlorophenyl)sulfonyl-6-methoxyquinolin-4-yl]piperidine-3-carboxylate
• ethyl 1-(3-((4-chlorophenyl)sulfonyl)-6-methoxyquinolin-4-yl)piperidine-3-carboxylate
• ethyl 1-[3-(4-chlorobenzenesulfonyl)-6-methoxyquinolin-4-yl]piperidine-3-carboxylate
• 866895-18-3
• F1607-0525
• AKOS001858284
• AKOS021654952

• Inchi： 1S/C24H25ClN2O5S/c1-3-32-24(28)16-5-4-12-27(15-16)23-20-13-18(31-2)8-11-21(20)26-14-22(23)33(29,30)19-9-6-17(25)7-10-19/h6-11,13-14,16H,3-5,12,15H2,1-2H3
• InChI Key： HKLZEPJMTKPHEU-UHFFFAOYSA-N
• SMILES： N1(C2C3C(N=CC=2S(C2=CC=C(Cl)C=C2)(=O)=O)=CC=C(OC)C=3)CCCC(C(OCC)=O)C1

Computed Properties

• Exact Mass: 488.1172708g/mol
• Monoisotopic Mass: 488.1172708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 767
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 94.2Ų

Additional information on ethyl 1-3-(4-chlorobenzenesulfonyl)-6-methoxyquinolin-4-ylpiperidine-3-carboxylate

Introduction to Ethyl 1-3-(4-Chlorobenzenesulfonyl)-6-Methoxyquinolin-4-ylpiperidine-3-carboxylate (CAS No. 866895-18-3)

Ethyl 1-3-(4-chlorobenzenesulfonyl)-6-methoxyquinolin-4-ylpiperidine-3-carboxylate (CAS No. 866895-18-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. The present article aims to provide a comprehensive overview of this compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of ethyl 1-3-(4-chlorobenzenesulfonyl)-6-methoxyquinolin-4-ylpiperidine-3-carboxylate is notable for its quinoline and piperidine moieties, which are key pharmacophores in many bioactive molecules. The quinoline ring, a heterocyclic aromatic compound, is widely recognized for its diverse biological activities, including antimalarial, antibacterial, and anticancer properties. The piperidine ring, on the other hand, is a common structural element in many drugs due to its ability to modulate various biological targets.

The presence of the 4-chlorobenzenesulfonyl group and the 6-methoxy substituent further enhances the compound's potential for biological activity. The chloro substituent can influence the lipophilicity and electronic properties of the molecule, while the methoxy group can enhance solubility and stability. These structural features collectively contribute to the compound's unique pharmacological profile.

Synthesis of ethyl 1-3-(4-chlorobenzenesulfonyl)-6-methoxyquinolin-4-ylpiperidine-3-carboxylate typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common approach involves the condensation of a suitable quinoline derivative with a piperidine carboxylic acid ester in the presence of a coupling reagent. Subsequent functional group modifications can be achieved through various synthetic transformations, such as sulfonation and methylation.

In recent years, significant research efforts have been directed towards exploring the biological activities of ethyl 1-3-(4-chlorobenzenesulfonyl)-6-methoxyquinolin-4-ylpiperidine-3-carboxylate. Studies have shown that this compound exhibits potent inhibitory effects on specific enzymes and receptors involved in various disease pathways. For instance, it has been reported to inhibit kinases such as PI3K and mTOR, which are key players in cell proliferation and survival pathways. These findings suggest potential applications in cancer therapy.

Beyond its enzymatic inhibition properties, ethyl 1-3-(4-chlorobenzenesulfonyl)-6-methoxyquinolin-4-ylpiperidine-3-carboxylate has also been investigated for its anti-inflammatory and neuroprotective effects. Preclinical studies have demonstrated that it can reduce inflammation by modulating cytokine production and suppressing inflammatory signaling pathways. Additionally, it has shown promise in protecting neuronal cells from oxidative stress and apoptosis, making it a candidate for treating neurodegenerative diseases.

The safety profile of ethyl 1-3-(4-chlorobenzenesulfonyl)-6-methoxyquinolin-4-ylpiperidine-3-carboxylate is an important consideration for its potential therapeutic use. Toxicological studies have generally indicated low toxicity at therapeutic doses, although further investigations are needed to fully assess long-term safety and potential side effects. These studies are crucial for advancing the compound into clinical trials.

In conclusion, ethyl 1-3-(4-chlorobenzenesulfonyl)-6-methoxyquinolin-4-ylpiperidine-3-carboxylate (CAS No. 866895-18-3) represents a promising compound with a diverse range of biological activities. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound may pave the way for innovative treatments in various medical fields.